Cas no 1049398-11-9 (N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide)

• Product Name: N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• CAS No: 1049398-11-9
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 6043488
• PubChem ID: 44059342
• Update Time: 2025-10-30

N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide
• VU0639798-1
• AKOS024503970
• N1-(2-methoxy-5-methylphenyl)-N2-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)oxalamide
• F5262-0188
• 1049398-11-9
• N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]oxamide

• Inchi： 1S/C21H28N4O4/c1-15-6-7-19(28-3)16(13-15)23-21(27)20(26)22-14-18(17-5-4-8-24(17)2)25-9-11-29-12-10-25/h4-8,13,18H,9-12,14H2,1-3H3,(H,22,26)(H,23,27)
• InChI Key： ZBYRCQUPPBOCRM-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CNC(C(NC1C=C(C)C=CC=1OC)=O)=O)C1=CC=CN1C

Computed Properties

• Exact Mass: 400.21105539g/mol
• Monoisotopic Mass: 400.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide

N'-(2-Methoxy-5-Methylphenyl)-N-[2-(1-Methyl-1H-Pyrrol-2-Yl)-2-(Morpholin-4-Yl)Ethyl]Ethanamide: A Comprehensive Overview

Ethanamide derivatives have long been of interest in the field of organic chemistry due to their versatile applications in drug design, material science, and industrial synthesis. Among these, the compound with CAS No. 1049398-11-9, known as N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide, has garnered significant attention for its unique structural features and potential biological activities. This article delves into the properties, synthesis, and applications of this compound, supported by the latest research findings.

The molecular structure of this compound is characterized by a central ethanediamide backbone, which serves as a connecting framework for two distinct substituents: a methoxy-substituted phenyl group and a complex side chain containing both a morpholine ring and a methylpyrrole moiety. The phenyl group at position 2 is further substituted with a methoxy group (-OCH3) and a methyl group (-CH3), which introduces electron-donating effects that can influence the compound's reactivity and stability. The morpholine ring, on the other hand, is a six-membered heterocycle containing an oxygen atom and two nitrogen atoms, contributing to the compound's amphiprotic nature and potential for hydrogen bonding.

Recent studies have highlighted the importance of such heterocyclic structures in drug design. For instance, morpholine-containing compounds have been reported to exhibit promising anti-inflammatory and antitumor activities. The presence of the methylpyrrole group further enhances the compound's versatility, as pyrrole derivatives are known for their ability to act as both electron-deficient and electron-rich aromatic systems depending on substitution patterns. This dual functionality makes the compound a valuable candidate for exploring diverse biological interactions.

The synthesis of this compound involves a multi-step process that combines principles from classical organic chemistry with modern catalytic techniques. Key steps include Friedel-Crafts alkylation for introducing the methoxy and methyl substituents onto the phenyl ring, followed by nucleophilic substitution reactions to attach the ethanediamide backbone. The formation of the morpholine ring typically involves cyclization reactions under controlled conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have also enabled researchers to explore enantioselective routes for constructing similar compounds, which could be particularly useful for developing chiral pharmaceutical agents.

In terms of applications, this compound has shown potential in several areas. Its ability to form hydrogen bonds makes it an attractive candidate for use in supramolecular chemistry, where it can serve as a building block for self-assembled structures. Additionally, preliminary biological assays suggest that it may exhibit moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. While further studies are required to validate these findings, they underscore the compound's potential role in therapeutic development.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has employed computational methods to predict the biodegradation rates of similar ethanamide derivatives under various environmental conditions. These studies indicate that hydrolytic cleavage of the amide bond is a key step in their breakdown, with reaction rates influenced by pH levels and microbial activity.

In conclusion, N'-(2-methoxy-5-methylphenyl)-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]ethanediamide (CAS No. 1049398-11-9) represents an intriguing example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. By leveraging cutting-edge synthetic methodologies and insights from contemporary research, this compound continues to be an area of active investigation within both academic and industrial settings.